Cas no 4746-80-9 (1,2-DI-1,1''-BIPHENYL-4-YLETHANE-1,2-DIONE)

• Product Name: 1,2-DI-1,1''-BIPHENYL-4-YLETHANE-1,2-DIONE
• CAS No: 4746-80-9
• MF: C₂₆H₁₈O₂
• MW: 362.419927120209
• CID: 883023
• PubChem ID: 275040
• Update Time: 2025-10-28

1,2-DI-1,1''-BIPHENYL-4-YLETHANE-1,2-DIONE Chemical and Physical Properties

Names and Identifiers

• 1,2-DI-1,1''-BIPHENYL-4-YLETHANE-1,2-DIONE
• 1,2-Bis-biphenyl-4-yl-ethane-1,2-dione
• 1,2-DI-1,1'-BIPHENYL-4-YLETHANE-1,2-DIONE
• CS-0220783
• 1,2-bis(4-phenylphenyl)ethane-1,2-dione
• NSC121480
• AKOS001117129
• C26H18O2
• bis(4-phenylphenyl)ethane-1,2-dione
• 1,2-Di([1,1'-biphenyl]-4-yl)ethane-1,2-dione
• 4746-80-9
• NSC-121480
• EN300-07556
• G21197
• Z90123552
• MFCD01142538
• DTXSID20298205
• SCHEMBL9647147
• bis({[1,1'-biphenyl]-4-yl})ethane-1,2-dione

• MDL： MFCD01142538
• Inchi： 1S/C26H18O2/c27-25(23-15-11-21(12-16-23)19-7-3-1-4-8-19)26(28)24-17-13-22(14-18-24)20-9-5-2-6-10-20/h1-18H
• InChI Key： GLGSKPXEIKBTOI-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC(=CC=1)C1C=CC=CC=1)=O)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 362.13074
• Monoisotopic Mass: 362.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1,2-DI-1,1''-BIPHENYL-4-YLETHANE-1,2-DIONE

Research Briefing on 1,2-DI-1,1''-BIPHENYL-4-YLETHANE-1,2-DIONE (CAS: 4746-80-9): Recent Advances and Applications

1,2-DI-1,1''-BIPHENYL-4-YLETHANE-1,2-DIONE (CAS: 4746-80-9) is a specialized diketone compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a versatile building block in organic synthesis, as well as its biological activities, including antimicrobial and anticancer properties. This briefing synthesizes the latest findings to provide a comprehensive overview of its applications and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a precursor in the synthesis of biphenyl-based ligands for G-protein-coupled receptors (GPCRs). Researchers demonstrated that derivatives of 1,2-DI-1,1''-BIPHENYL-4-YLETHANE-1,2-DIONE exhibit high binding affinity to specific GPCR subtypes, suggesting potential therapeutic applications in neurological disorders. The study employed molecular docking and in vitro assays to validate these interactions, providing a structural basis for future drug design.

In the realm of antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) that this compound exhibits moderate activity against drug-resistant Staphylococcus aureus strains. Mechanistic studies revealed that its diketone moiety disrupts bacterial cell membrane integrity, offering a novel strategy to combat antibiotic resistance. These findings are particularly relevant given the urgent need for new antimicrobial agents.

From a materials science perspective, 1,2-DI-1,1''-BIPHENYL-4-YLETHANE-1,2-DIONE has shown promise in the development of organic semiconductors. A 2024 Advanced Materials publication detailed its use as an electron-accepting unit in donor-acceptor polymers, yielding materials with tunable bandgaps and enhanced charge transport properties. This application aligns with the growing demand for high-performance organic electronic materials in flexible devices and sensors.

Ongoing clinical investigations are exploring the compound's potential as a photosensitizer in photodynamic therapy (PDT) for certain cancers. Preliminary results from Phase I trials indicate selective accumulation in tumor tissues and efficient generation of reactive oxygen species upon light activation. However, further optimization of its pharmacokinetic profile is required to improve therapeutic efficacy and reduce off-target effects.

In conclusion, 1,2-DI-1,1''-BIPHENYL-4-YLETHANE-1,2-DIONE (CAS: 4746-80-9) represents a multifaceted compound with diverse applications across chemical biology, pharmaceutical development, and materials science. Recent advances have elucidated its mechanisms of action and expanded its utility, though challenges remain in translating these findings into clinical and industrial applications. Future research directions may focus on structure-activity relationship studies and the development of more potent derivatives with improved selectivity and safety profiles.